Cas no 1521763-07-4 (3-Amino-1-(1,2-thiazol-5-yl)propan-1-one)

• Product Name: 3-Amino-1-(1,2-thiazol-5-yl)propan-1-one
• CAS No: 1521763-07-4
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5692309
• PubChem ID: 96735461
• Update Time: 2023-10-13

3-Amino-1-(1,2-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(1,2-thiazol-5-yl)propan-1-one
• EN300-796268
• 1521763-07-4
• 1-Propanone, 3-amino-1-(5-isothiazolyl)-

• Inchi： 1S/C6H8N2OS/c7-3-1-5(9)6-2-4-8-10-6/h2,4H,1,3,7H2
• InChI Key： DKJJWMCJKHZKFG-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(CCN)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 212.2±32.0 °C(Predicted)
• pka: 8.13±0.10(Predicted)